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Compound of Interest

Compound Name: Benzyl Salicylate-d4

Cat. No.: B569964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Benzyl Salicylate-d4, a deuterated analog of Benzyl Salicylate. This document

details its application as an internal standard in analytical methodologies, outlines a probable

synthesis route, and explores the biological activity of its non-deuterated counterpart. The

information is presented to support researchers and professionals in the fields of analytical

chemistry, drug development, and toxicology.

Core Chemical and Physical Properties
Benzyl Salicylate-d4 is a stable, isotopically labeled form of Benzyl Salicylate, a widely used

fragrance ingredient and UV absorber in cosmetic products. The incorporation of four

deuterium atoms on the salicylate ring provides a distinct mass difference, making it an

excellent internal standard for quantitative analysis by mass spectrometry.
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Property Value Reference

Chemical Name
Benzyl 2-hydroxybenzoate-

3,4,5,6-d4

Synonyms

Benzyl Salicylate-d4; 2-

Hydroxybenzoic Acid

Phenylmethyl Ester-d4

CAS Number 1219802-40-0

Molecular Formula C₁₄H₈D₄O₃

Molecular Weight 232.27 g/mol

Appearance
Clear Colourless to Pale

Yellow Oil

Storage 2-8°C Refrigerator

Benzyl Salicylate (Non-deuterated)
Property Value Reference

CAS Number 118-58-1

Molecular Formula C₁₄H₁₂O₃

Molecular Weight 228.24 g/mol

Appearance Colorless, viscous liquid [1]

Melting Point 24 °C [1]

Boiling Point 335 °C [1]

Density 1.179 g/cm³ [1]

Refractive Index ~1.581

Solubility
Slightly soluble in water;

soluble in ethanol and oils.
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Synthesis of Benzyl Salicylate-d4
While a specific detailed protocol for the synthesis of Benzyl Salicylate-d4 is not readily

available in the reviewed literature, the most logical and common method would involve the

esterification of deuterated salicylic acid (Salicylic Acid-d4) with benzyl alcohol. This standard

organic chemistry reaction is widely used for the synthesis of salicylates.

The proposed synthesis workflow is illustrated below:

Proposed Synthesis of Benzyl Salicylate-d4
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Proposed synthesis of Benzyl Salicylate-d4.

Experimental Protocol: Quantification of Benzyl
Salicylate using Benzyl Salicylate-d4 as an Internal
Standard
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Benzyl Salicylate-d4 is ideally suited as an internal standard for the accurate quantification of

Benzyl Salicylate in complex matrices such as skin and hair samples. The following is a

detailed methodology adapted from a validated GC-MS/MS method.

Sample Preparation and Extraction
Spiking: To each sample, add a known concentration of Benzyl Salicylate-d4 solution

(internal standard).

Extraction: Perform solvent extraction of the samples. The choice of solvent will depend on

the sample matrix (e.g., ethyl acetate for skin swabs).

Vortexing and Centrifugation: Vortex the samples to ensure thorough mixing and then

centrifuge to separate the organic layer.

Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle

stream of nitrogen. Reconstitute the residue in a suitable solvent for GC-MS/MS analysis.

GC-MS/MS Analysis
Instrumentation: A gas chromatograph coupled with a triple quadrupole mass spectrometer

(GC-MS/MS).

Ionization Mode: Electron Ionization (EI).

Analysis Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

Mass Spectrometric Parameters
The following mass transitions are monitored for the quantification and confirmation of Benzyl

Salicylate and its deuterated internal standard:
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Analyte Transition (m/z) Type

Benzyl Salicylate 285 → 91 Quantifier

210 → 181 Qualifier

Benzyl Salicylate-d4 289 → 91 Quantifier

214 → 185 Qualifier

The workflow for this analytical method is depicted in the following diagram:
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Workflow for Quantification of Benzyl Salicylate

Sample Collection (Skin/Hair)

Internal Standard Spiking (Benzyl Salicylate-d4)

Solvent Extraction

Vortex & Centrifuge

Evaporation & Reconstitution

GC-MS/MS Analysis

Data Analysis & Quantification
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Analytical workflow for Benzyl Salicylate quantification.

Biological Activity of Benzyl Salicylate
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While Benzyl Salicylate-d4 is primarily used as an analytical standard, the biological activity of

the non-deuterated compound is of interest in toxicology and drug development. Benzyl

Salicylate has been identified as a weak endocrine disruptor, exhibiting partial agonistic activity

towards the estrogen receptor alpha (ERα).

Estrogenic Signaling Pathway
The mechanism of action for estrogenic compounds involves binding to the estrogen receptor,

which then translocates to the nucleus and acts as a transcription factor, modulating the

expression of target genes. The simplified signaling pathway is as follows:
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Simplified Estrogenic Signaling Pathway of Benzyl Salicylate
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Estrogenic signaling of Benzyl Salicylate.
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It is important to note that while Benzyl Salicylate can activate this pathway, its potency is

significantly lower than that of the endogenous hormone, 17β-estradiol.

Conclusion
Benzyl Salicylate-d4 is an indispensable tool for the accurate and reliable quantification of

Benzyl Salicylate in various matrices. This guide provides essential technical information,

including its chemical and physical properties, a proposed synthesis method, and a detailed

analytical protocol for its use as an internal standard. Furthermore, an understanding of the

biological activity of the parent compound, Benzyl Salicylate, is crucial for interpreting

toxicological and pharmacological data. The information and diagrams presented herein are

intended to serve as a valuable resource for researchers and professionals in related scientific

disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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